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Compound of Interest

Compound Name: 3,5-Dinitroaniline

Cat. No.: B184610

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and reactive characteristics of 3,5-Dinitroaniline. The information is curated for professionals
in research, scientific, and drug development fields, with a focus on delivering precise,
guantitative data and procedural insights.

Core Chemical Identity and Structure

3,5-Dinitroaniline is an organic compound characterized by an aniline core substituted with
two nitro groups at the 3 and 5 positions.[1] This substitution pattern significantly influences its
chemical behavior and physical properties. It appears as a yellow-colored, needle-like solid and
Is used as an intermediate in the synthesis of dyes and pesticides.[2][3]
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Identifier Value

IUPAC Name 3,5-dinitroaniline

CAS Number 618-87-1

PubChem CID 12068

Molecular Formula CeHsN30a4

Molecular Weight 183.12 g/mol

nChi INChl=1S/C6H5N304/c7-4-1-5(8(10)11)3-6(2-
4)9(12)13/h1-3H,7H2

InChlKey MPBZUKLDHPOCLS-UHFFFAOYSA-N

SMILES C1=C(C=C(C(=C1)N)--INVALID-LINK--[O-])--

INVALID-LINK--[O-]

Physicochemical Properties

The physicochemical properties of 3,5-Dinitroaniline are summarized in the table below. It is

noteworthy that it has low solubility in water but is soluble in organic solvents like ethanol and

ether.[4]
Property Value
Melting Point 160-162 °C
Boiling Point 397.9 °C at 760 mmHg
Density 1.586 g/cm3
Flash Point 194.4 °C

Vapor Pressure

1.54E-06 mmHg at 25 °C

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 3,5-Dinitroaniline.

Available spectral data includes:
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'H NMR and 3C NMR: Spectra are available and can be used to confirm the structure of the
molecule.[5][6]

Infrared (IR) Spectroscopy: IR spectra, including vapor phase IR, are available, providing
information about the functional groups present.[7]

Mass Spectrometry (MS): GC-MS data is available, which helps in determining the molecular
weight and fragmentation pattern.[8]

Experimental Protocols
Synthesis of 3,5-Dinitroaniline

A common method for the synthesis of 3,5-Dinitroaniline is through the nitration of aniline.[4]
Another method involves the reduction of 1,3,5-trinitrobenzene.[2]

Protocol: Nitration of Aniline (General Procedure)

» Acetylation of Aniline: Aniline is first protected by acetylation to form acetanilide. This is
achieved by reacting aniline with acetic anhydride.

Nitration of Acetanilide: The acetanilide is then nitrated using a mixture of concentrated nitric
acid and sulfuric acid. This step introduces the nitro groups onto the aromatic ring.

Hydrolysis: The resulting dinitroacetanilide is hydrolyzed, typically using an acidic or basic
solution, to remove the acetyl group and yield 3,5-Dinitroaniline.

Purification: The crude product is then purified by recrystallization, often from ethanol.

Reactivity and Applications

3,5-Dinitroaniline is a versatile chemical intermediate.[9] Its reactivity is dominated by the
amino group and the electron-withdrawing nitro groups.

» Dye and Pigment Synthesis: It serves as a precursor in the manufacturing of various dyes
and pigments.[9]
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e Agrochemicals: It is an important intermediate in the synthesis of herbicides and other
agricultural chemicals.[9]

o Explosives: It can be nitrated further to produce the powerful explosive 2,3,4,5,6-
pentanitroaniline.[2]

o Pharmaceutical Research: It is explored in drug development for creating compounds with
potential biological activity.[9]

An important reaction of 3,5-Dinitroaniline is diazotization, which involves the reaction with
nitrosylsulfuric acid. However, this reaction can be explosive if the concentration of reactants is
high.[3]

Visualizations
Synthesis Pathway of 3,5-Dinitroaniline
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Caption: Synthesis of 3,5-Dinitroaniline from Aniline.
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Caption: Reactivity and applications of 3,5-Dinitroaniline.

Safety Information

3,5-Dinitroaniline is a toxic substance and should be handled with care. It is toxic if swallowed,
in contact with skin, or if inhaled.[10] It may cause damage to organs through prolonged or
repeated exposure.[10] Appropriate personal protective equipment, including gloves, protective
clothing, and eye/face protection, should be worn when handling this chemical.[10] In case of
ingestion, immediate medical attention is required.[10] It is also a combustible material that
may form explosive mixtures with air when heated.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b184610#3-5-dinitroaniline-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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